Cas no 66827-16-5 (N,N,N-trimethyl-2-(10H-pyrido[3,2-b][1,4]benzothiazin-10-yl)ethanaminium iodide)
66827-16-5 structure
Product Name:N,N,N-trimethyl-2-(10H-pyrido[3,2-b][1,4]benzothiazin-10-yl)ethanaminium iodide
CAS No:66827-16-5
MF:C16H20IN3S
MW:413.319574356079
CID:1712548
PubChem ID:48052
Update Time:2025-04-21
N,N,N-trimethyl-2-(10H-pyrido[3,2-b][1,4]benzothiazin-10-yl)ethanaminium iodide Chemical and Physical Properties
Names and Identifiers
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- N,N,N-trimethyl-2-(10H-pyrido[3,2-b][1,4]benzothiazin-10-yl)ethanaminium iodide
- trimethyl(2-pyrido[3,2-b][1,4]benzothiazin-10-ylethyl)azanium,iodide
- AMMONIUM, (2-(10H-PYRIDO(3,2-b)(1,4)BENZOTHIAZIN-10-YL)ETHYL)TRIMETHYL-, IODIDE
- N,N,N-Trimethyl-2-(10H-pyrido[3,2-b][1,4]benzothiazin-10-yl)ethan-1-aminium iodide
- D 220
- 66827-16-5
- DTXSID40985387
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- Inchi: 1S/C16H20N3S.HI/c1-19(2,3)12-11-18-13-7-4-5-8-14(13)20-15-9-6-10-17-16(15)18;/h4-10H,11-12H2,1-3H3;1H/q+1;/p-1
- InChI Key: VUBZLYNABYMJDP-UHFFFAOYSA-M
- SMILES: [I-].S1C2C=CC=NC=2N(C2C=CC=CC1=2)CC[N+](C)(C)C
Computed Properties
- Exact Mass: 392.8854
- Monoisotopic Mass: 413.04227g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 328
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.4Ų
Experimental Properties
- PSA: 16.13
N,N,N-trimethyl-2-(10H-pyrido[3,2-b][1,4]benzothiazin-10-yl)ethanaminium iodide Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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